Cas no 1803891-58-8 (3-Cyano-5-hydrazinylmandelic acid)

• Product Name: 3-Cyano-5-hydrazinylmandelic acid
• CAS No: 1803891-58-8
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 4941572
• Update Time: 2025-06-12

3-Cyano-5-hydrazinylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-hydrazinylmandelic acid

• Inchi： 1S/C9H9N3O3/c10-4-5-1-6(8(13)9(14)15)3-7(2-5)12-11/h1-3,8,12-13H,11H2,(H,14,15)
• InChI Key： HHRUGKGKPJRZFH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C#N)C=C(C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: -2.5
• Topological Polar Surface Area: 119

Additional information on 3-Cyano-5-hydrazinylmandelic acid

Introduction to 3-Cyano-5-hydrazinylmandelic Acid (CAS No. 1803891-58-8)

3-Cyano-5-hydrazinylmandelic acid, with the CAS number 1803891-58-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is a derivative of mandelic acid, which is known for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of the cyano and hydrazinyl groups significantly enhances its chemical versatility and biological activity, making it a promising candidate for various pharmaceutical applications.

The molecular structure of 3-Cyano-5-hydrazinylmandelic acid consists of a mandelic acid core with a cyano group at the 3-position and a hydrazinyl group at the 5-position. The cyano group is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The hydrazinyl group, on the other hand, is highly reactive and can participate in various chemical reactions, including condensation and oxidation processes. This combination of functional groups provides a unique platform for the design and synthesis of new bioactive molecules.

Recent studies have explored the potential of 3-Cyano-5-hydrazinylmandelic acid in various therapeutic areas. One notable application is in the field of cancer research. Preclinical studies have shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy. Additionally, the compound has demonstrated low toxicity towards normal cells, making it a promising lead for further drug development.

In addition to its anticancer properties, 3-Cyano-5-hydrazinylmandelic acid has also been investigated for its potential as an antimicrobial agent. Studies have shown that it exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. This dual activity against cancer and microbial pathogens makes 3-Cyano-5-hydrazinylmandelic acid a versatile compound with potential applications in multiple therapeutic areas.

The synthesis of 3-Cyano-5-hydrazinylmandelic acid has been optimized using modern synthetic techniques to ensure high yields and purity. One common synthetic route involves the reaction of mandelic acid with cyanogen bromide to introduce the cyano group, followed by the addition of hydrazine to form the hydrazinyl group. This multi-step process requires careful control of reaction conditions to achieve the desired product with minimal side reactions. The resulting compound is typically characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its structure and purity.

The physicochemical properties of 3-Cyano-5-hydrazinylmandelic acid are also important for its pharmaceutical applications. It is a white crystalline solid with good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions. The compound also exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

In terms of pharmacokinetics, preliminary studies have shown that 3-Cyano-5-hydrazinylmandelic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract after oral administration and distributes well throughout the body. The compound undergoes metabolism primarily in the liver via cytochrome P450 enzymes, resulting in several metabolites that are excreted primarily through urine. These pharmacokinetic characteristics suggest that 3-Cyano-5-hydrazinylmandelic acid could be developed into an effective oral medication for various diseases.

To further explore the therapeutic potential of 3-Cyano-5-hydrazinylmandelic acid, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. Phase II trials are currently underway to assess its efficacy in treating specific diseases such as cancer and bacterial infections.

In conclusion, 3-Cyano-5-hydrazinylmandelic acid (CAS No. 1803891-58-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure provides a platform for further chemical modifications to enhance its biological properties and develop new drugs for unmet medical needs. As research continues to advance our understanding of this compound, it holds great promise for improving patient outcomes in various disease states.